Cas no 2172166-69-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid
• CAS No: 2172166-69-5
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6281634
• PubChem ID: 165500555
• Update Time: 2025-06-11

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid
• EN300-1538348
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylpropanamido]acetic acid
• 2172166-69-5

• Inchi： 1S/C22H24N2O6/c1-24(12-20(25)26)21(27)19(29-2)11-23-22(28)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,23,28)(H,25,26)
• InChI Key： SSCNCWAGIQZQDJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic Acid (CAS No. 2172166-69-5)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid, with the CAS number 2172166-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular framework of this compound features a combination of functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential applications in the synthesis of peptides and proteins, where such groups are often used for protection and modification purposes. Additionally, the 2-methoxy-N-methylpropanamidoacetic acid segment indicates a role in the development of bioactive molecules that may interact with biological targets in a targeted manner.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid make it an attractive candidate for further investigation in these areas. For instance, the fluorene ring is known for its ability to enhance the binding affinity and selectivity of drug candidates, while the methoxy and amido groups can influence solubility and metabolic stability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to improved metabolic stability, enhanced binding affinity, and increased bioavailability. In this context, the fluoren-9-ylmethoxycarbonyl group in this compound could play a crucial role in optimizing its pharmacological profile. Furthermore, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds, which are often more effective and have fewer side effects compared to racemic mixtures.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the protection-deprotection of functional groups, nucleophilic substitution reactions, and peptide coupling techniques. Advanced synthetic methodologies, such as solid-phase synthesis and flow chemistry, may be employed to improve efficiency and scalability.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For example, fluorinated compounds are increasingly being used in the development of advanced materials due to their unique electronic properties. The structural versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid suggests that it could be modified to serve as a building block for novel polymers or functional materials.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidoacetic acid (CAS No. 2172166-69-5) is a promising compound with diverse applications in pharmaceuticals and materials science. Its unique molecular structure and functional groups make it an excellent candidate for further research aimed at developing novel therapeutic agents and advanced materials. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and technology.